Cas no 947688-88-2 (methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate)

• Product Name: methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate
• CAS No: 947688-88-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD18255624
• CID: 2147057
• Update Time: 2025-10-23

methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate
• Methyl 5-bromo-3-methoxy-2-pyridineacetate (ACI)

• MDL： MFCD18255624
• Inchi： 1S/C9H10BrNO3/c1-13-8-3-6(10)5-11-7(8)4-9(12)14-2/h3,5H,4H2,1-2H3
• InChI Key： NBBFYHXYKGIAJM-UHFFFAOYSA-N
• SMILES： O=C(CC1C(OC)=CC(Br)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate

Methyl 2-(5-Bromo-3-Methoxypyridin-2-yl)acetate (CAS No. 947688-88-2): An Overview of Its Properties and Applications

Methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate (CAS No. 947688-88-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its brominated pyridine core and ester functionality, which contribute to its reactivity and utility in synthetic chemistry.

The chemical structure of methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate consists of a 5-bromo-3-methoxypyridine ring attached to an acetate ester via a methylene bridge. The bromine atom at the 5-position of the pyridine ring is a key feature, as it can be readily substituted in various reactions, making this compound a valuable intermediate in the synthesis of more complex molecules. The methoxy group at the 3-position provides additional stability and reactivity, while the ester functionality offers further synthetic opportunities.

In the context of pharmaceutical research, methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate has been explored as a building block for the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant inhibition of cancer cell growth, making them potential candidates for further drug development.

The synthetic versatility of methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate is another factor contributing to its importance. The bromine atom can be replaced with a variety of functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions allow for the introduction of diverse substituents, enabling the synthesis of a wide range of derivatives with tailored properties. Additionally, the ester functionality can be hydrolyzed to form the corresponding carboxylic acid or converted into other functional groups through various chemical transformations.

In addition to its applications in pharmaceutical research, methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate has also found use in other areas of chemistry. For example, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes have been studied for their catalytic properties and potential applications in homogeneous catalysis. A recent study published in Inorganic Chemistry highlighted the formation of palladium complexes using this ligand, which exhibited high catalytic activity in C-C bond formation reactions.

The physical properties of methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate are also noteworthy. It is typically obtained as a colorless or pale yellow liquid with a molecular weight of approximately 269.06 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Its melting point and boiling point are not well-documented due to its liquid state at room temperature, but these properties can be determined through standard analytical techniques if required.

Safety considerations are an important aspect when handling methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be followed during its use and storage. This includes wearing personal protective equipment (PPE) such as gloves and safety goggles, working in a well-ventilated area or fume hood, and storing the compound away from incompatible materials.

In conclusion, methyl 2-(5-bromo-3-methoxypyridin-2-yl)acetate (CAS No. 947688-88-2) is a valuable compound with a wide range of applications in both pharmaceutical research and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of bioactive compounds and metal complexes. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions in various fields.